3-O-Methylxylose

• Molecular Formula: C6H12O5
• Molecular Weight: 164.16 g/mol
• IUPAC Name: (2R,3S,4R)-2,4,5-trihydroxy-3-methoxypentanal
• InChI: InChI=1S/C6H12O5/c1-11-6(4(9)2-7)5(10)3-8/h2,4-6,8-10H,3H2,1H3/t4-,5+,6+/m0/s1
• InChI Key: JNAZNWGFTWHNTH-KVQBGUIXSA-N
• Isomeric SMILES: CO[C@@H]([C@@H](CO)O)[C@H](C=O)O
• Canonical SMILES: COC(C(CO)O)C(C=O)O
• Synonyms: 3-methylxylose; 3-O-methyl-L-xylose; 3-O-methylxylose

Description

3-O-Methylxylose is a methylated derivative of the pentose sugar xylose, where a methyl group is attached to the hydroxyl oxygen at the C-3 position. It is a rare monosaccharide primarily found in marine organisms, including sea cucumbers (e.g., Psolus chitonoides) and microalgae (e.g., Porphyridium strains) . Structurally, it is characterized as a terminal sugar residue in triterpene glycosides and sulfated polysaccharides, where it contributes to bioactivity such as cytotoxicity and membranolytic effects . Its presence is taxonomically significant, as it distinguishes glycosides in specific sea cucumber genera .

Comparison with Similar Compounds

Structural and Functional Differences

The table below compares 3-O-Methylxylose with other methylated sugars in terms of substitution patterns, sources, biological roles, and unique features:

Compound	Methylation Position	Common Sources	Biological Role/Function	Unique Features	References
3-O-Methylxylose	C-3	Sea cucumbers, microalgae	Cytotoxicity, membrane activity in glycosides	Terminal residue; sulfated at C-4 in Psolus spp.
3-O-Methylglucose	C-3	Sea cucumbers, plants	Immunomodulation, bioactive glycosides	Terminal sugar in glycosides; common in holothurians
2-O-Methylxylose	C-2	Porphyridium microalgae	Structural component of exopolysaccharides	Species-specific in Porphyridium P-293
4-O-Methylgalactose	C-4	Microalgae exopolysaccharides	Structural role in polysaccharides	Found in Porphyridium spp. with 3-O-Methylxylose
3-O-Methylrhamnose	C-3	Spirulina (cyanobacteria)	Antiviral, immunomodulating activities	Part of sulfated polysaccharides (calcium spirulan)

Key Research Findings

Terminal Residue Specificity: 3-O-Methylxylose is exclusively a terminal monosaccharide in triterpene glycosides, ensuring bioactivity through membrane interaction . In contrast, 3-O-Methylglucose may also occupy internal positions in certain plant-derived saponins . Example: In Psolus chitonoides, 3-O-Methylxylose terminates the carbohydrate chain of chitonoidosides, enhancing cytotoxicity against cancer cell lines (e.g., HeLa, DLD-1) .

This sulfation enhances hemolytic activity and is catalyzed by species-specific sulfatases .

Taxonomic and Biosynthetic Significance: The presence of 3-O-Methylxylose in Psolus spp. distinguishes their glycosides from those of other holothurians, which predominantly use 3-O-Methylglucose . Biosynthetically, sulfation and glycosylation are competitive processes in sea cucumbers, leading to structural diversity among methylated sugars .

Ecological and Biomedical Applications :

• 3-O-Methylxylose-containing glycosides exhibit potent cytotoxic effects, making them candidates for anticancer drug development .
• In microalgae (Porphyridium), methylated sugars like 2-O-Methylxylose and 4-O-Methylgalactose contribute to exopolysaccharide rigidity, which has industrial applications in biomaterials .

Data Tables

Table 1: Occurrence of Methylated Sugars in Marine Organisms

Organism	3-O-Methylxylose	3-O-Methylglucose	2-O-Methylxylose	4-O-Methylgalactose
Psolus chitonoides	Yes	No	No	No
Porphyridium P-293	Yes	No	Yes	Yes
Holothuria lessoni	No	Yes	No	No
Spirulina platensis	No	No	No	Yes (3-O-Methylrhamnose)